Cas no 1806171-84-5 (3-Bromo-2-cyano-6-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-cyano-6-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1806171-84-5
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4909957
• Update Time: 2023-08-21

3-Bromo-2-cyano-6-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-7(15-8(10,11)12)2-5(9)6(3-13)14-4/h2H,1H3
• InChI Key： PFJQDXDOYXQLHJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C)C(=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9